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Compound of Interest

Compound Name: 7-Deoxy-10-hydroxyloganetin

Cat. No.: B1163750 Get Quote

7-Deoxy-10-hydroxyloganetin: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Deoxy-10-hydroxyloganetin is an iridoid, a class of monoterpenoids widely distributed in

the plant kingdom and known for a diverse range of biological activities. This technical guide

provides a summary of the available chemical and biological information for 7-Deoxy-10-
hydroxyloganetin. While this compound has been identified and is commercially available, a

comprehensive review of publicly accessible scientific literature reveals a notable scarcity of in-

depth studies on its specific biological effects and mechanisms of action. This document

consolidates the known data for 7-Deoxy-10-hydroxyloganetin and supplements it with

information on the broader class of iridoids to provide a contextual understanding for

researchers.

Chemical Identity
7-Deoxy-10-hydroxyloganetin has been chemically characterized and its fundamental

identifiers are summarized in the table below.
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Chemical Identifier Value Source

CAS Number 76267-48-6 [1][2]

Molecular Formula C11H16O5 [1][2]

Molecular Weight 228.24 g/mol [1][2]

Natural Source Strychnos nux-vomica [3]

Quantitative Data
A thorough search of scientific literature did not yield specific quantitative biological data for 7-
Deoxy-10-hydroxyloganetin, such as IC50 values, binding constants, or pharmacokinetic

parameters. Research in this area is required to elucidate the compound's potency and

potential therapeutic window.

Experimental Protocols
Detailed experimental protocols for the isolation of 7-Deoxy-10-hydroxyloganetin from its

natural source, Strychnos nux-vomica, are not readily available in the published scientific

literature. Similarly, specific protocols for its synthesis or for conducting biological assays to

determine its activity are not described in detail. Researchers interested in working with this

compound would need to develop or adapt general methods for iridoid isolation and analysis.

Biological Context: The Iridoids
Due to the limited specific data on 7-Deoxy-10-hydroxyloganetin, understanding its potential

biological role necessitates an examination of the broader iridoid class. Iridoids are known to

possess a wide array of pharmacological activities, including anti-inflammatory, anti-cancer,

and neuroprotective effects.

General Signaling Pathways Modulated by Iridoids
Iridoids have been reported to modulate several key signaling pathways implicated in disease.

A generalized representation of these interactions is depicted below. It is important to note that

this diagram represents the activities of various iridoids and the specific pathways affected by

7-Deoxy-10-hydroxyloganetin have not yet been elucidated.
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Caption: Generalized signaling pathways potentially modulated by iridoids.

Conclusion and Future Directions
7-Deoxy-10-hydroxyloganetin is a known natural product with established chemical

identifiers. However, there is a significant gap in the scientific literature regarding its biological

activity and therapeutic potential. The information available on the broader class of iridoids

suggests that this compound may possess interesting pharmacological properties. Future

research should focus on:

Developing and publishing standardized protocols for the isolation and synthesis of 7-
Deoxy-10-hydroxyloganetin.

Conducting comprehensive in vitro and in vivo studies to determine its biological activities,

including quantitative measures of efficacy (e.g., IC50 values).
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Investigating the specific molecular targets and signaling pathways modulated by 7-Deoxy-
10-hydroxyloganetin to elucidate its mechanism of action.

Such studies are crucial to unlock the potential of 7-Deoxy-10-hydroxyloganetin as a lead

compound for drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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